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Compound of Interest

Compound Name: L687

Cat. No.: B15620725

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for handling L-Leucine, a compound often
cataloged under various identifiers, including database-specific codes like HMDB0000687
which is numerically similar to L687.[1] L-Leucine is a white, crystalline, odorless solid.
Adherence to these procedural steps is critical for ensuring the safety of researchers,
scientists, and drug development professionals in a laboratory setting.

Personal Protective Equipment (PPE)

When handling L-Leucine, appropriate personal protective equipment must be worn to prevent
skin and eye contact, as well as inhalation of dust particles. The following table summarizes the
required PPE.
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PPE Category

Item

Specifications & Notes

Eye & Face Protection

Safety Glasses with Side
Shields or Goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Hand Protection

Protective Gloves

Wear appropriate chemical-
resistant gloves. Inspect
gloves prior to use and use
proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.

Skin & Body Protection

Lab Coat or Protective
Clothing

Wear appropriate protective
clothing to prevent skin

exposure.

Respiratory Protection

NIOSH/MSHA Approved

Respirator

Required when dusts are
generated. Use in accordance
with a respiratory protection
program. Not typically needed
under normal use conditions

with adequate ventilation.

Quantitative Data and Physical Properties

A summary of key quantitative data and physical properties of L-Leucine is provided below for

easy reference.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C6H13NO2

Molecular Weight 131.17 g/mol

Appearance White crystalline powder or solid
Odor Odorless

Melting Point 286 - 288 °C / 546.8 - 550.4 °F
pH 55-6.5

Solubility in Water 24.26 g/L at 25 °C

Experimental Protocols: Safe Handling and Disposal

Strict adherence to the following procedures is mandatory for the safe handling and disposal of
L-Leucine.

Engineering Controls and Handling:

Work in a well-ventilated area. Use local exhaust ventilation if dust is generated.
Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Do not breathe dust.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a dry, cool, and well-ventilated place.

Protect from moisture and light, as the substance is moisture and light-sensitive.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.
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» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if irritation develops.

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.
e Ingestion: Do NOT induce vomiting. Get medical attention.

Spill and Accidental Release Measures:

Ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined above.

Avoid dust formation.

Sweep up or vacuum up the spill and place it into a suitable, closed container for disposal.

Clean the spill area thoroughly.
Disposal Plan:

o Dispose of waste L-Leucine and contaminated packaging in accordance with all applicable
federal, state, and local environmental regulations.

e Do not allow the product to enter drains.
o Contaminated packaging should be treated as the product itself.

Workflow for Safe Handling of L-Leucine

The following diagram illustrates the logical workflow for the safe handling of L-Leucine, from
preparation and handling to spill management and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for L-Leucine
(L687)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620725#personal-protective-equipment-for-
handling-1687]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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